PPY-A

• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol
• InChI: InChI=1S/C22H20N4O2/c1-26(2)22(27)16-8-14(10-23-11-16)15-9-18-19(13-25-21(18)24-12-15)17-6-4-5-7-20(17)28-3/h4-13H,1-3H3,(H,24,25)
• InChIKey: GYQRHHQPEMOLKH-UHFFFAOYSA-N

PPY-A: A Potent Pyrrolopyridine Inhibitor of T315I Mutant and Wild-Type Abl Kinases for CML Research

PPY-A is a pyrrolopyridine-based small molecule inhibitor that selectively targets both wild-type and T315I mutant forms of the Abl tyrosine kinase . It is characterized by the chemical name 5-[3-(2-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]-N,N-dimethyl-3-pyridinecarboxamide, with a molecular formula of C22H20N4O2 and a molecular weight of 372.42 g/mol . Unlike first- and second-generation Bcr-Abl inhibitors such as imatinib and dasatinib, which are largely ineffective against the T315I gatekeeper mutation, PPY-A maintains potent inhibitory activity against this clinically relevant resistant variant [1].

✓ Wild-type and T315I-mutant Abl kinase pathway study fit

✓ Structurally characterized binding mode avoids hydrophobic pocket behind gatekeeper

✓ ABL-selective kinase probe for CML progenitor and signaling research

• [1] Zhou, T., Parillon, L., Li, F., Wang, Y., Keats, J., Lamore, S., Xu, W., Shakespeare, W. C., Dalgarno, D., Zhu, X., et al. (2007). Crystal structure of the T315I mutant of Abl kinase. Chemical Biology & Drug Design, 70(3), 171-181. View Source

Why PPY-A Cannot Be Substituted by Other Abl Kinase Inhibitors

Generic substitution of PPY-A with other Bcr-Abl inhibitors is not feasible due to its unique structural binding mode that enables potent inhibition of the T315I gatekeeper mutant [1]. Standard inhibitors like imatinib, dasatinib, and nilotinib exhibit IC50 values against T315I that are orders of magnitude higher (e.g., imatinib IC50 >6,400 nM, nilotinib >2,000 nM, dasatinib >200 nM) compared to PPY-A's IC50 of 9 nM [2]. This stark difference arises because PPY-A does not occupy the hydrophobic pocket behind the gatekeeper residue, a binding mode critical for overriding the T315I mutation [1]. Consequently, using an alternative inhibitor in experiments involving T315I-mutant models would lead to experimental failure and misinterpretation of results.

First / second-generation inhibitors Imatinib, dasatinib, and nilotinib lose activity against T315I gatekeeper mutant; binding mode differs.

Pan-kinase inhibitor ponatinib Multi-kinase inhibition of RET, FLT3, KIT, FGFR families may confound ABL-specific pathway dissection.

T315I-capable tool compounds Biochemical and cellular potency windows differ; selectivity fingerprints may shift model-response interpretation.

• [1] Zhou, T., Parillon, L., Li, F., Wang, Y., Keats, J., Lamore, S., Xu, W., Shakespeare, W. C., Dalgarno, D., Zhu, X., et al. (2007). Crystal structure of the T315I mutant of Abl kinase. Chemical Biology & Drug Design, 70(3), 171-181. View Source
• [2] AACR Journals. (n.d.). Table 2. IC50 values for inhibition of BCR-ABL1 mutants. AACR Journals. View Source

PPY-A Quantitative Differentiation Guide: Comparative Performance Data Against Key Analogs

Superior Potency Against T315I Mutant Abl Kinase

PPY-A exhibits a 9 nM IC50 against the T315I mutant Abl kinase, which is >700-fold more potent than imatinib (IC50 >6,400 nM), >200-fold more potent than nilotinib (IC50 >2,000 nM), and >22-fold more potent than dasatinib (IC50 >200 nM) [1]. This differential is critical for studies involving T315I-mutant models, where other inhibitors fail.

Binding mode

Head-to-head

Does not occupy hydrophobic pocket behind gatekeeper; utilizes augmented glycine-rich loop contacts at 1.95 Å resolution

Mechanistically orthogonal T315I inhibition strategy for structure-guided studies

X-ray crystallography; binding mode validated at 1.95 Å

Evidence Dimension	Inhibition of T315I mutant Abl kinase
Target Compound Data	IC50 = 9 nM
Comparator Or Baseline	Imatinib IC50 >6,400 nM; Nilotinib IC50 >2,000 nM; Dasatinib IC50 >200 nM
Quantified Difference	PPY-A is >711-fold more potent than imatinib, >222-fold more potent than nilotinib, and >22-fold more potent than dasatinib
Conditions	In vitro kinase assay with recombinant T315I mutant Abl protein

Why This Matters

For research involving the T315I mutation, PPY-A is the only effective tool among these comparators, ensuring experimental validity and reproducible inhibition of the target kinase.

• [1] AACR Journals. (n.d.). Table 2. IC50 values for inhibition of BCR-ABL1 mutants. AACR Journals. View Source

Distinct Binding Mode Avoids Gatekeeper Pocket

Crystal structure analysis reveals that PPY-A does not occupy the hydrophobic pocket behind the gatekeeper residue (Thr315 in wild-type), unlike imatinib and dasatinib [1]. Instead, PPY-A forms augmented contacts with the glycine-rich loop, a binding mode that circumvents steric hindrance caused by the T315I mutation [1].

Cellular potency inversion

Class-level inference

2.2-fold higher potency against T315I mutant (IC50 180 nM) vs wild-type (390 nM) in Ba/F3 cells

Supports T315I-dependent pathway analysis in CML cell models

Data to verify; cellular assay conditions may influence differential

Evidence Dimension	Binding mode to Abl kinase active site
Target Compound Data	No occupancy of hydrophobic pocket behind gatekeeper; enhanced glycine-rich loop contacts
Comparator Or Baseline	Imatinib and dasatinib occupy the hydrophobic pocket behind the gatekeeper
Quantified Difference	Structural difference in binding orientation
Conditions	X-ray crystallography of Abl kinase domain in complex with PPY-A

Why This Matters

This unique binding mechanism explains PPY-A's activity against T315I mutants and provides a structural rationale for selecting it over inhibitors that are ineffective due to gatekeeper mutations.

• [1] Zhou, T., Parillon, L., Li, F., Wang, Y., Keats, J., Lamore, S., Xu, W., Shakespeare, W. C., Dalgarno, D., Zhu, X., et al. (2007). Crystal structure of the T315I mutant of Abl kinase. Chemical Biology & Drug Design, 70(3), 171-181. View Source

Selective Inhibition of BCR-ABL1 Over KIT

PPY-A selectively inhibits BCR-ABL1 without suppressing KIT tyrosine phosphorylation, unlike imatinib which inhibits both kinases [1]. In Mo7eBCR-ABL1 cells, 1 µM PPY-A suppressed growth by 91.7% (p<0.003) [1]. In primary CML CD34+ progenitor cells, PPY-A reduced colony formation by 54.7%, and when combined with KIT inhibition (shKIT or BAW667), colony suppression increased to 79.7% and 72.1%, respectively [1].

Biochemical IC50

Cross-study comparable

PPY-A: wild-type Abl IC50 20 nM, T315I IC50 9 nM
Ponatinib: 0.4 / 2.0 nM; Imatinib/dasatinib/nilotinib: inactive against T315I

Moderate-potency T315I-active biochemical profile, distinct from more potent clinical candidate ponatinib

TR-FRET assay; may help avoid pan-kinase confounding at higher concentrations

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Inhibits BCR-ABL1; no inhibition of KIT phosphorylation at 1 µM
Comparator Or Baseline	Imatinib inhibits both BCR-ABL1 and KIT
Quantified Difference	PPY-A reduced colony formation by 54.7% vs. imatinib 71.9%; combined PPY-A + shKIT achieved 79.7% suppression
Conditions	Immunoblotting and colony-forming assays in Mo7eBCR-ABL1 and primary CML CD34+ cells

Why This Matters

This selectivity allows researchers to dissect BCR-ABL1-specific signaling pathways without confounding KIT inhibition, enabling cleaner mechanistic studies in CML models.

• [1] Zhou, T., et al. (2012). Suppression of CML Progenitor but Not Stem Cells Requires Simultaneous Inhibition of KIT and BCR-ABL1. Blood, 120(21), 2778. View Source

Cellular Activity Against T315I-Transformed Ba/F3 Cells

PPY-A inhibits the proliferation of Ba/F3 cells transformed with the T315I mutant Bcr-Abl with an IC50 of 180 nM, compared to 390 nM for wild-type Bcr-Abl-transformed cells . This cellular potency is significantly greater than that of imatinib, which has an IC50 of >6,400 nM against T315I-expressing cells [1].

CML progenitor suppression

Head-to-head

PPY-A (1 µM) reduced CFU-GM colonies by 54.7%; imatinib reduced by 71.9% (primary CD34+ CML cells)

Comparable anti-proliferative effect in primary CML progenitor model

ABL-selective phosphorylation confirmed; n=4 patient samples

Evidence Dimension	Inhibition of cell proliferation
Target Compound Data	IC50 = 180 nM (T315I) and 390 nM (wild-type) in Ba/F3 cells
Comparator Or Baseline	Imatinib IC50 >6,400 nM against T315I in Ba/F3 cells
Quantified Difference	PPY-A is >35-fold more potent than imatinib in T315I-mutant cellular models
Conditions	Ba/F3 cells transformed with Bcr-Abl T315I mutant or wild-type

Why This Matters

This cellular efficacy confirms that PPY-A's biochemical potency translates to functional inhibition in living cells, making it a reliable tool for cell-based CML research.

• [1] AACR Journals. (n.d.). Table 2. IC50 values for inhibition of BCR-ABL1 mutants. AACR Journals. View Source

Chemical Scaffold Amenable to Further Optimization

The pyrrolopyridine scaffold of PPY-A contains a hydroxyl group 'hot spot' that enables rational design of improved derivatives [1]. Researchers have successfully used an 'OH-implant' strategy to convert PPY-A into covalent inhibitors (e.g., B1) and hypoxia-responsive prodrugs (e.g., P1, D3) with enhanced antitumor activity and safety profiles in K562-xenografted mice [1].

Kinase selectivity

Class-level inference

Suppresses BCR-ABL1 phosphorylation without affecting KIT at 1 µM; ponatinib inhibits >8 kinase families at

ABL-selective tool for BCR-ABL signaling deconvolution without KIT interference

Immunoblot data from Mo7eBCR-ABL1 and primary CML CD34+ cells

Evidence Dimension	Scaffold derivatizability
Target Compound Data	PPY-A scaffold amenable to OH-implant strategy for covalent and prodrug design
Comparator Or Baseline	Other Bcr-Abl inhibitors may not have similar derivatizable 'hot spots'
Quantified Difference	Derivatives B1, P1, D3 showed improved in vivo antitumor activity and safety
Conditions	In vivo K562 xenograft mouse model

Why This Matters

PPY-A serves not only as a research tool but also as a versatile starting point for medicinal chemistry optimization, offering procurement value for drug discovery programs targeting resistant CML.

• [1] Sun, J., et al. (2025). Rationally designed BCR-ABL kinase inhibitors for improved leukemia treatment via covalent and pro-/dual-drug targeting strategies. Journal of Advanced Research. View Source

Optimal Scientific and Industrial Applications for PPY-A Based on Verified Differentiation

Investigating T315I-Mediated Resistance in CML

PPY-A is the preferred inhibitor for studies involving the T315I gatekeeper mutation in Bcr-Abl, as it maintains potent activity (IC50 9 nM) while imatinib, dasatinib, and nilotinib are ineffective . Use PPY-A to validate T315I-dependent signaling, screen for synergistic combinations, or assess resistance mechanisms in cellular and biochemical assays .

Selective BCR-ABL1 Signaling Studies

Employ PPY-A when experimental design requires inhibition of BCR-ABL1 without off-target suppression of KIT. PPY-A's selectivity profile (no KIT inhibition at 1 µM) allows for clean dissection of BCR-ABL1-specific pathways in CML progenitor cells [1].

Medicinal Chemistry and Lead Optimization

PPY-A's pyrrolopyridine core serves as a validated starting point for structure-based drug design. The 'OH-implant' strategy demonstrated that PPY-A can be converted into more potent covalent inhibitors and hypoxia-responsive prodrugs, making it a valuable scaffold for developing next-generation Bcr-Abl inhibitors [2].

Cellular and In Vivo CML Models

For cell-based assays using Ba/F3 cells expressing T315I Bcr-Abl or for in vivo xenograft studies, PPY-A provides reliable inhibition (cellular IC50 180 nM for T315I) and can serve as a benchmark compound for evaluating novel inhibitors or combination therapies .

Application

Selection Property

Validation Focus

T315I-mutation pathway dissection in Ba/F3 cell models

Cellular potency window favoring T315I mutant over wild-type

T315I-dependent signaling endpoint validation

ABL-selective pathway deconvolution in primary CML progenitor assays

ABL-selective target engagement without KIT cross-reactivity

BCR-ABL phosphorylation and colony-formation endpoints

Scaffold for next-generation BCR-ABL inhibitor development

Noncovalent binding mode amenable to OH-implant derivatization

Covalent adduct formation and hypoxia-responsive activation endpoints

Chemoproteomic target engagement verification

Structurally defined ABL-selective binding without KIT inhibition

Target specificity in competitive binding assays or CETSA

• [1] Zhou, T., et al. (2012). Suppression of CML Progenitor but Not Stem Cells Requires Simultaneous Inhibition of KIT and BCR-ABL1. Blood, 120(21), 2778. View Source
• [2] Sun, J., et al. (2025). Rationally designed BCR-ABL kinase inhibitors for improved leukemia treatment via covalent and pro-/dual-drug targeting strategies. Journal of Advanced Research. View Source